3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol

• IUPAC Name: 3-(trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol
• InChI: InChI=1S/C13H16BF3O3/c1-8-7-12(2,3)20-14(19-8)11-5-4-9(18)6-10(11)13(15,16)17/h4-6,8,18H,7H2,1-3H3
• InChI Key: XEWADGLXOZGPKW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)C2=C(C=C(C=C2)O)C(F)(F)F
• Molecular Formula: C13H16BF3O3
• Molecular Weight: 288.07 g/mol

Description

3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol, also known as TF-TMDO, is a novel compound with a wide range of potential applications in the fields of medicinal chemistry, materials science, and biochemistry. It is a highly fluorinated phenol derivative, containing three fluorine atoms and a dioxaborinane moiety. This compound has been studied for its potential use as an antimicrobial agent, an antioxidant, and a substrate for enzyme-catalyzed reactions. In addition, TF-TMDO has been investigated for its potential use in the synthesis of complex molecules and as a reagent for the preparation of organic and inorganic materials.

Scientific Research Applications

3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol has been studied for its potential use as an antimicrobial agent, an antioxidant, and a substrate for enzyme-catalyzed reactions. It has been shown to inhibit the growth of several bacterial species, including Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli. In addition, 3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol has been shown to scavenge free radicals and inhibit lipid peroxidation in vitro. It has also been investigated as a substrate for the enzyme-catalyzed synthesis of complex molecules, such as peptides, oligonucleotides, and polysaccharides.

Mechanism of Action

The mechanism of action of 3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol is not yet fully understood. However, it is believed that the compound acts by interfering with the cell membrane of bacteria, causing disruption of membrane integrity and leading to cell death. It is also believed to act as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation.
Biochemical and Physiological Effects
3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol has been studied for its potential use as an antimicrobial agent, an antioxidant, and a substrate for enzyme-catalyzed reactions. In addition, it has been investigated for its potential use in the synthesis of complex molecules and as a reagent for the preparation of organic and inorganic materials. In terms of its biochemical and physiological effects, 3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol has been shown to inhibit the growth of several bacterial species, including Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli. It has also been shown to scavenge free radicals and inhibit lipid peroxidation in vitro.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol in laboratory experiments is its high degree of fluorination, which makes it a highly stable compound that is resistant to oxidation and hydrolysis. In addition, its low toxicity and wide range of potential applications make it an attractive reagent for use in the synthesis of complex molecules. However, one of the main limitations of 3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol is its poor solubility in aqueous solutions, which can make it difficult to use in certain types of experiments.

Future Directions

Given its potential applications in the fields of medicinal chemistry, materials science, and biochemistry, there are numerous potential future directions for the research and development of 3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol. These include further studies of its antimicrobial and antioxidant properties, as well as its potential use as a substrate for the synthesis of complex molecules and as a reagent for the preparation of organic and inorganic materials. In addition, further research into the mechanism of action of 3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol could provide insight into its potential therapeutic applications. Finally, further studies into the solubility of 3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol in aqueous solutions could enable its use in a wider range of experiments.

Synthesis Methods

3-(Trifluoromethyl)-4-(4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl)phenol can be synthesized through a multi-step process involving the reaction of trifluoromethyl phenol with 4,4,6-trimethyl-1,3,2-dioxaborinan-2-yl chloride. The reaction is carried out in the presence of a base, such as potassium carbonate, in an organic solvent, such as dichloromethane or toluene. The reaction is monitored by thin-layer chromatography and the product is isolated by column chromatography.